92-45-5

3-Chlorocoumarin

In Stock

• CAS RN:
• 92-45-5

• Formula:
• C9H5ClO2

• InChI:
• InChI=1S/C9H5ClO2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H

• InChIKey:
• CKCOPMSBJBNBCQ-UHFFFAOYSA-N

• 3-Chlorocoumarin is a useful research compound. Its molecular formula is C9H5ClO2 and its molecular weight is 180.59 g/mol. The purity is usually 95%.

Vinyl formate

Usually In Stock

• CAS RN:
• 692-45-5

• Formula:
• C3H4O2

• InChI:
• InChI=1S/C3H4O2/c1-2-5-3-4/h2-3H,1H2

• InChIKey:
• GFJVXXWOPWLRNU-UHFFFAOYSA-N

• Vinyl formate, also known as Vinyl formate, is a useful research compound. Its molecular formula is C3H4O2 and its molecular weight is 72.06 g/mol. The purity is usually 95%.

Dimethyl 2-nitroterephthalate

In Stock

• CAS RN:
• 5292-45-5

• Formula:
• C10H9NO6

• InChI:
• InChI=1S/C10H9NO6/c1-16-9(12)6-3-4-7(10(13)17-2)8(5-6)11(14)15/h3-5H,1-2H3

• InChIKey:
• PAYWCKGMOYQZAW-UHFFFAOYSA-N

• Dimethyl 2-nitroterephthalate is a useful research compound. Its molecular formula is C10H9NO6 and its molecular weight is 239.18 g/mol. The purity is usually 95%.

3-(Heptyloxy)aniline

In Stock

• CAS RN:
• 55792-45-5

• Formula:
• C13H21NO

• InChI:
• InChI=1S/C13H21NO/c1-2-3-4-5-6-10-15-13-9-7-8-12(14)11-13/h7-9,11H,2-6,10,14H2,1H3

• InChIKey:
• VSFAKKBYARHVMZ-UHFFFAOYSA-N

• 3-(Heptyloxy)aniline is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.

4-(5-Methyl-1h-1,2,3-triazol-1-yl)aniline

In Stock

• CAS RN:
• 84292-45-5

• Formula:
• C9H10N4

• InChI:
• InChI=1S/C9H10N4/c1-7-6-11-12-13(7)9-4-2-8(10)3-5-9/h2-6H,10H2,1H3

• InChIKey:
• XSFRNUQETOFOJU-UHFFFAOYSA-N

• 4-(5-Methyl-1h-1,2,3-triazol-1-yl)aniline is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.2 g/mol. The purity is usually 95%.

4'-Fluoro-4-(3-(2-methoxyphenoxy)-1-pyrrolidinyl)butyrophenone hydrochloride

• CAS RN:
• 21492-45-5

• Formula:
• C21H25ClFNO3

• InChI:
• InChI=1S/C21H24FNO3.ClH/c1-25-20-6-2-3-7-21(20)26-18-12-14-23(15-18)13-4-5-19(24)16-8-10-17(22)11-9-16;/h2-3,6-11,18H,4-5,12-15H2,1H3;1H

• InChIKey:
• VLXVGMDGBFTXOW-UHFFFAOYSA-N

• AHR-1900 hydrochloride is a butyrophenone derivative used in the treatment of schizophrenia.

(2R,3R,4R,5R)-2-[(1S,2R,3R,4S,6R)-6-Amino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxy-4-(methylamino)cyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol

• CAS RN:
• 76792-45-5

• Formula:
• C20H41N5O7

• InChI:
• InChI=1S/C20H41N5O7/c1-20(28)8-29-19(14(27)17(20)25-3)31-15-11(23)6-12(24-2)16(13(15)26)32-18-10(22)5-4-9(7-21)30-18/h9-19,24-28H,4-8,21-23H2,1-3H3/t9-,10+,11+,12-,13+,14+,15-,16+,17+,18+,19+,20-/m0/s1

• InChIKey:
• CRXGSOIRPYQOTQ-ZJNJPERGSA-N

• (2R,3R,4R,5R)-2-[(1S,2R,3R,4S,6R)-6-Amino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxy-4-(methylamino)cyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol, also known as (2R,3R,4R,5R)-2-[(1S,2R,3R,4S,6R)-6-Amino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxy-4-(methylamino)cyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol, is a useful research compound. Its molecular formula is C20H41N5O7 and its molecular weight is 463.6 g/mol. The purity is usually 95%.

Allapinin

In Stock

• CAS RN:
• 97792-45-5

• Formula:
• C32H45BrN2O8

• InChI:
• InChI=1S/C32H44N2O8.BrH/c1-6-34-16-29(42-28(36)18-9-7-8-10-21(18)33-17(2)35)12-11-25(40-4)31-23(29)14-20(26(31)34)30(37)15-22(39-3)19-13-24(31)32(30,38)27(19)41-5;/h7-10,19-20,22-27,37-38H,6,11-16H2,1-5H3,(H,33,35);1H/t19-,20+,22+,23-,24+,25+,26?,27+,29-,30+,31+,32+;/m1./s1

• InChIKey:
• CFFYROOPXPKMEQ-IPZKEBFRSA-N

• It is an antagonist of the product Aconitine as an inhibitor of the voltage-dependent sodium channel. It is also a potent antiarrhythmic. The activity of Lappaconitine hydrobromide is independent of the potential level and of the stimulus intensity. It presents weak affinity at brain Alpha-Bungarotoxin-sensitive nAChR. C18 diterpenoid alkaloid , from plants of the Aconitum genus, Ranunculaceae.
  It is a selective blocker of the TTX-sensitive Na+ channels, without influence on the activation threshold of Na+ channels.
  Allapinin is a potential antitumor agent agent that induces HL-60 differentiation and apoptosis with analgesic activity as well.
  

N-cyclohexyl-2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

In Stock

• CAS RN:
• 534592-45-5

• Formula:
• C19H20FN5O2S

• InChI:
• InChI=1S/C19H20FN5O2S/c20-12-6-8-14(9-7-12)25-17-15(10-21-25)18(27)24-19(23-17)28-11-16(26)22-13-4-2-1-3-5-13/h6-10,13H,1-5,11H2,(H,22,26)(H,23,24,27)

• InChIKey:
• OKIBEBRXKWRHEJ-UHFFFAOYSA-N

• N-cyclohexyl-2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20FN5O2S and its molecular weight is 401.46. The purity is usually 95%.

4-(2,6-Dimethoxyphenyl)-4-oxobutyric acid

In Stock

• CAS RN:
• 898792-45-5

• Formula:
• C12H14O5

• InChI:
• InChI=1S/C12H14O5/c1-16-9-4-3-5-10(17-2)12(9)8(13)6-7-11(14)15/h3-5H,6-7H2,1-2H3,(H,14,15)

• InChIKey:
• SSGFEFAIKLRWNZ-UHFFFAOYSA-N

• 4-(2,6-Dimethoxyphenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

2-(4-tert-Butylbenzoyl)pyridine

In Stock

• CAS RN:
• 157592-45-5

• Formula:
• C16H17NO

• InChI:
• InChI=1S/C16H17NO/c1-16(2,3)13-9-7-12(8-10-13)15(18)14-6-4-5-11-17-14/h4-11H,1-3H3

• InChIKey:
• NOJGASQUBZLMKT-UHFFFAOYSA-N

• 2-(4-tert-Butylbenzoyl)pyridine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.

(S)-Seliciclib

In Stock

• CAS RN:
• 186692-45-5

• Formula:
• C19H26N6O

• InChI:
• InChI=1S/C19H26N6O/c1-4-15(11-26)22-19-23-17(20-10-14-8-6-5-7-9-14)16-18(24-19)25(12-21-16)13(2)3/h5-9,12-13,15,26H,4,10-11H2,1-3H3,(H2,20,22,23,24)/t15-/m0/s1

• InChIKey:
• BTIHMVBBUGXLCJ-HNNXBMFYSA-N

• (S)-Seliciclib, also known as (S)-Seliciclib, is a useful research compound. Its molecular formula is C19H26N6O and its molecular weight is 354.4 g/mol. The purity is usually 95%.

2-Amino-1-(2-fluoro-3-pyridinyl)ethanone

• CAS RN:
• 136592-45-5

• Formula:
• C7H7FN2O

• InChI:
• InChI=1S/C7H7FN2O/c8-7-5(6(11)4-9)2-1-3-10-7/h1-3H,4,9H2

• InChIKey:
• QTQNOGOJRZLFNA-UHFFFAOYSA-N

• 2-Amino-1-(2-fluoro-3-pyridinyl)ethanone, also known as 2-Amino-1-(2-fluoro-3-pyridinyl)ethanone, is a useful research compound. Its molecular formula is C7H7FN2O and its molecular weight is 154.144. The purity is usually 95%.

2-cyclobutyl-3-methylbutanoic acid

In Stock

• CAS RN:
• 1501792-45-5

• Formula:
• C9H16O2

• 2-cyclobutyl-3-methylbutanoic acid is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.2. The purity is usually 95%.

(3aS,4S,6aR)-hexahydro-2-oxo-N-(15-oxo-3,6,9,12-tetraoxa-16-azanonadec-18-yn-1-yl)-1H-thieno[3,4-d]imidazole-4-pentanamide

In Stock

• CAS RN:
• 1006592-45-5

• Formula:
• C24H40N4O7S

• InChI:
• InChI=1S/C24H40N4O7S/c1-2-8-25-22(30)7-10-32-12-14-34-16-17-35-15-13-33-11-9-26-21(29)6-4-3-5-20-23-19(18-36-20)27-24(31)28-23/h1,19-20,23H,3-18H2,(H,25,30)(H,26,29)(H2,27,28,31)/t19-,20-,23-/m0/s1

• InChIKey:
• YJLJWRIKUZDUPV-JTAQYXEDSA-N

• (3aS,4S,6aR)-hexahydro-2-oxo-N-(15-oxo-3,6,9,12-tetraoxa-16-azanonadec-18-yn-1-yl)-1H-thieno[3,4-d]imidazole-4-pentanamide is a useful research compound. Its molecular formula is C24H40N4O7S and its molecular weight is 528.7 g/mol. The purity is usually 95%.

N-(3,4-dichlorophenyl)-2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 1014092-45-5

• Formula:
• C16H16Cl2N6O2S

• InChI:
• InChI=1S/C16H16Cl2N6O2S/c1-23-7-10(15(22-23)26-3)14-20-21-16(24(14)2)27-8-13(25)19-9-4-5-11(17)12(18)6-9/h4-7H,8H2,1-3H3,(H,19,25)

• InChIKey:
• MTXGQPQMUQUALG-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C16H16Cl2N6O2S and its molecular weight is 427.3 g/mol. The purity is usually 95%.

Methyl 5-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-7-carboxylate

In Stock

• CAS RN:
• 1221792-45-5

• Formula:
• C10H9NO4

• InChI:
• InChI=1S/C10H9NO4/c1-5-3-6(9(12)14-2)8-7(4-5)11-10(13)15-8/h3-4H,1-2H3,(H,11,13)

• InChIKey:
• YCWLXSVGZQETTQ-UHFFFAOYSA-N

• Methyl 5-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.18 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-morpholinophenyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797092-45-5

• Formula:
• C22H26N8O2

• InChI:
• InChI=1S/C22H26N8O2/c31-22(25-18-3-5-19(6-4-18)28-10-12-32-13-11-28)17-2-1-9-29(14-17)20-7-8-21(27-26-20)30-16-23-15-24-30/h3-8,15-17H,1-2,9-14H2,(H,25,31)

• InChIKey:
• MFTAYJVQMTURSK-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-morpholinophenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N8O2 and its molecular weight is 434.504. The purity is usually 95%.